Cas no 87762-71-8 (Phosphonic acid, [(3-methylphenyl)sulfinylmethyl]-, diethyl ester)

Phosphonic acid, [(3-methylphenyl)sulfinylmethyl]-, diethyl ester structure
87762-71-8 structure
Product Name:Phosphonic acid, [(3-methylphenyl)sulfinylmethyl]-, diethyl ester
CAS No:87762-71-8
MF:C12H19O4PS
MW:290.315623521805
CID:652593
PubChem ID:71412171
Update Time:2025-04-19

Phosphonic acid, [(3-methylphenyl)sulfinylmethyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [(3-methylphenyl)sulfinylmethyl]-, diethyl ester
    • 1-(diethoxyphosphorylmethylsulfinyl)-3-methylbenzene
    • 87762-71-8
    • Diethyl [(3-methylbenzene-1-sulfinyl)methyl]phosphonate
    • DTXSID70831742
    • Inchi: 1S/C12H19O4PS/c1-4-15-17(13,16-5-2)10-18(14)12-8-6-7-11(3)9-12/h6-9H,4-5,10H2,1-3H3
    • InChI Key: JBPLDFWXQYYKLQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C)C=1)(CP(=O)(OCC)OCC)=O

Computed Properties

  • Exact Mass: 290.07416725g/mol
  • Monoisotopic Mass: 290.07416725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.8Ų
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